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Pharmacokinetic Profile & Experimental Data

Parameter Data Reference / Study Details

Onset of Action 20 - 30 minutes Clinical overview of cloperastine [1]

[2]

Duration of Action 3 - 4 hours Clinical overview of cloperastine [1]

[2]

Time to Peak Plasma
Concentration (T~max~)

1.0 - 1.5 hours Bioequivalence study in healthy

subjects (2022) [3]

Elimination Half-Life (t~1/2~) 23.0 ± 7.7 hours Bioequivalence study in healthy

subjects (2022) [3]

Dosing Regimen (Adults) 10 mg - 20 mg, three

times daily

Clinical overview [1] [2]

Experimental Protocols & Methodologies
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The quantitative data above is derived from robust clinical trials. Here are the core methodologies from the

key study.

1. Clinical Trial: Pharmacokinetics and Bioequivalence (2022) [3] This single-center, randomized, open-

label, two-period crossover study provides the most recent pharmacokinetic data.

Objective: To evaluate the bioequivalence between a test and a reference 10 mg cloperastine tablet

under fasting and postprandial conditions.
Subjects: Healthy Chinese volunteers (28 in fasting and 32 in postprandial cohorts).

Protocol:
Design: Two-cycle, self-crossover with a 7-day washout period.

Administration: A single 10 mg oral dose of cloperastine.
Blood Sampling: Collected up to 72 hours post-dose. Sampling was intensified around the

expected T~max~ (1.5-4 hours).
Bioanalysis: Plasma concentrations of cloperastine were determined using a validated Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.
PK Analysis: Non-compartmental analysis was performed using WinNonlin software
(version 8.3) to calculate C~max~, AUC~0-72h~, AUC~0-∞~, and t~1/2~.

Key Finding: The study demonstrated bioequivalence between the two formulations and confirmed

that food has no significant impact on cloperastine absorption [3].

Mechanism of Action & Signaling Pathways

Cloperastine Fendizoate exerts its antitussive effect through a dual mechanism, acting both centrally and

peripherally.
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Cloperastine Fendizoate Dual Mechanism of Action
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Key Differentiation from Other Antitussives

Vs. Codeine/Narcotics: Cloperastine does not depress the respiratory center and has no

demonstrated potential for addiction or physical dependency, a significant safety advantage [1] [2].
Dual Activity: Its combined central and peripheral action may offer broader efficacy compared to

agents with a single mechanism [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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